Cas no 1785616-77-4 ([1-(2,3-Dimethylphenyl)cyclopropyl]methanol)

[1-(2,3-Dimethylphenyl)cyclopropyl]methanol is a cyclopropane-substituted aromatic alcohol with potential applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a cyclopropyl ring adjacent to a dimethylphenyl group, offers steric and electronic properties that may be advantageous in the development of bioactive compounds or chiral ligands. The presence of the hydroxymethyl group enhances its reactivity, enabling further functionalization through oxidation, esterification, or etherification. This compound’s rigid cyclopropyl framework can contribute to conformational stability in derived molecules, making it a valuable building block for medicinal chemistry and materials science research. High purity and well-defined stereochemistry are critical for its effective utilization in synthetic pathways.

[1-(2,3-Dimethylphenyl)cyclopropyl]methanol structure

1785616-77-4 structure

Product Name:[1-(2,3-Dimethylphenyl)cyclopropyl]methanol

CAS No:1785616-77-4

MF:C₁₂H₁₆O

MW:176.254843711853

CID:6028764

PubChem ID:105425214

Update Time:2025-10-28

[1-(2,3-Dimethylphenyl)cyclopropyl]methanol Chemical and Physical Properties

Names and Identifiers

- EN300-1999367
- [1-(2,3-dimethylphenyl)cyclopropyl]methanol
- 1785616-77-4
- [1-(2,3-Dimethylphenyl)cyclopropyl]methanol
- Inchi： 1S/C12H16O/c1-9-4-3-5-11(10(9)2)12(8-13)6-7-12/h3-5,13H,6-8H2,1-2H3
- InChI Key： SGUDOEBLNUPRQO-UHFFFAOYSA-N
- SMILES： OCC1(C2C=CC=C(C)C=2C)CC1

Computed Properties

Exact Mass: 176.120115130g/mol
Monoisotopic Mass: 176.120115130g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 20.2Å²

[1-(2,3-Dimethylphenyl)cyclopropyl]methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1999367-0.05g	[1-(2,3-dimethylphenyl)cyclopropyl]methanol	1785616-77-4	0.05g	$959.0	2023-09-16
Enamine	EN300-1999367-0.1g	[1-(2,3-dimethylphenyl)cyclopropyl]methanol	1785616-77-4	0.1g	$1005.0	2023-09-16
Enamine	EN300-1999367-0.25g	[1-(2,3-dimethylphenyl)cyclopropyl]methanol	1785616-77-4	0.25g	$1051.0	2023-09-16
Enamine	EN300-1999367-0.5g	[1-(2,3-dimethylphenyl)cyclopropyl]methanol	1785616-77-4	0.5g	$1097.0	2023-09-16
Enamine	EN300-1999367-1.0g	[1-(2,3-dimethylphenyl)cyclopropyl]methanol	1785616-77-4	1g	$1142.0	2023-05-31
Enamine	EN300-1999367-2.5g	[1-(2,3-dimethylphenyl)cyclopropyl]methanol	1785616-77-4	2.5g	$2240.0	2023-09-16
Enamine	EN300-1999367-5.0g	[1-(2,3-dimethylphenyl)cyclopropyl]methanol	1785616-77-4	5g	$3313.0	2023-05-31
Enamine	EN300-1999367-10.0g	[1-(2,3-dimethylphenyl)cyclopropyl]methanol	1785616-77-4	10g	$4914.0	2023-05-31
Enamine	EN300-1999367-1g	[1-(2,3-dimethylphenyl)cyclopropyl]methanol	1785616-77-4	1g	$1142.0	2023-09-16
Enamine	EN300-1999367-5g	[1-(2,3-dimethylphenyl)cyclopropyl]methanol	1785616-77-4	5g	$3313.0	2023-09-16

[1-(2,3-Dimethylphenyl)cyclopropyl]methanol Related Literature

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5. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283

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Additional information on [1-(2,3-Dimethylphenyl)cyclopropyl]methanol

[1-(2,3-Dimethylphenyl)cyclopropyl]methanol: A Comprehensive Overview

The compound [1-(2,3-Dimethylphenyl)cyclopropyl]methanol (CAS No. 1785616-77-4) is a unique organic molecule with a complex structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its cyclopropane ring fused with a methyl-substituted phenyl group, making it a versatile building block for advanced chemical synthesis. The cyclopropyl moiety is known for its strained ring structure, which imparts unique reactivity and stability to the molecule. The 2,3-dimethylphenyl substituent further enhances the molecule's electronic and steric properties, making it an intriguing subject for both theoretical and experimental studies.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of [1-(2,3-Dimethylphenyl)cyclopropyl]methanol. Researchers have employed density functional theory (DFT) to analyze the molecule's frontier molecular orbitals, revealing its potential as a precursor in the synthesis of advanced materials. The cyclopropane ring exhibits significant strain energy, which can be harnessed in various chemical reactions to form more stable products. This property has been exploited in the development of novel polymers and organic semiconductors.

In the context of medicinal chemistry, [1-(2,3-Dimethylphenyl)cyclopropyl]methanol has shown promise as a lead compound for drug discovery. Its ability to form hydrogen bonds due to the hydroxymethyl group makes it an attractive candidate for designing bioactive molecules. Studies have demonstrated that this compound can interact with key biological targets, such as enzymes and receptors, potentially leading to the development of new therapeutic agents.

The synthesis of [1-(2,3-Dimethylphenyl)cyclopropyl]methanol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and selectivity of the reaction pathways involved. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the cyclopropane ring with high precision.

From an environmental perspective, the green chemistry aspects of this compound are equally noteworthy. Researchers have explored its potential as a biodegradable material, leveraging its hydroxymethyl group for enzymatic degradation pathways. This property aligns with current trends toward sustainable chemical processes and eco-friendly product design.

In conclusion, [1-(2,3-Dimethylphenyl)cyclopropyl]methanol (CAS No. 1785616-77-4) stands out as a multifaceted compound with applications spanning from materials science to medicinal chemistry. Its unique structural features and reactivity make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in shaping the future of chemistry.